Cas no 203054-47-1 (1,2,4-Thiadiazole, 5-chloro-3-(diethoxymethyl)-)

• Product Name: 1,2,4-Thiadiazole, 5-chloro-3-(diethoxymethyl)-
• CAS No: 203054-47-1
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• CID: 3890079
• PubChem ID: 86186895
• Update Time: 2025-04-22

1,2,4-Thiadiazole, 5-chloro-3-(diethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-(diethoxymethyl)-
• DTXSID701251235
• 5-chloro-3-(diethoxymethyl)-1,2,4-thiadiazole
• 203054-47-1

• Inchi： 1S/C7H11ClN2O2S/c1-3-11-6(12-4-2)5-9-7(8)13-10-5/h6H,3-4H2,1-2H3
• InChI Key： DVOHNJWENWWKDX-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(OCC)OCC)=NS1

Computed Properties

• Exact Mass: 222.0229765Da
• Monoisotopic Mass: 222.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.5Ų